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Compound Name: 6(Z)-Octadecenol

Cat. No.: B3121030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 6(Z)-Octadecenol, also known

as petroselinyl alcohol, through the reduction of petroselinic acid using lithium aluminum

hydride (LiAlH₄). This method offers a straightforward and high-yielding route to this valuable

long-chain unsaturated alcohol, which serves as a key intermediate in the synthesis of various

bioactive molecules and materials. The protocol includes a comprehensive list of materials, a

step-by-step procedure, safety precautions, and methods for the characterization of the final

product.

Introduction
Petroselinic acid, (6Z)-octadec-6-enoic acid, is a naturally occurring monounsaturated fatty acid

found in the seeds of plants from the Apiaceae family, such as parsley and coriander. Its unique

cis-double bond at the C6 position makes it a valuable precursor for the synthesis of various

oleochemicals. The reduction of the carboxylic acid functionality of petroselinic acid to a

primary alcohol yields 6(Z)-Octadecenol. This transformation is efficiently achieved using a

powerful reducing agent such as lithium aluminum hydride (LiAlH₄). LiAlH₄ is a potent source of

hydride ions and is highly effective in reducing carboxylic acids and esters to primary alcohols.

[1][2][3] Notably, under standard conditions, LiAlH₄ selectively reduces the carbonyl group

without affecting the carbon-carbon double bond present in the fatty acid chain.[2] This
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application note provides a detailed, robust protocol for this synthesis, along with expected

outcomes and characterization data.

Reaction Scheme
The overall chemical transformation is the reduction of the carboxylic acid group of petroselinic

acid to a primary alcohol.
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Petroselinic Acid
(6Z)-Octadec-6-enoic acid

1. LiAlH₄, Dry THF
2. H₃O⁺ workup

6(Z)-Octadecenol
(Petroselinyl alcohol)

Start

Reaction Setup:
- Add LiAlH₄ to dry THF under N₂

Add Petroselinic Acid Solution
(dropwise)

Reflux for 2-4 hours

Quench with H₂O and NaOH(aq)

Filter to Remove Aluminum Salts

Solvent Evaporation & Column Chromatography

Product Characterization
(NMR, IR, MS)

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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